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Compound of Interest

Compound Name: Ester C

Cat. No.: B1168882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Ester-C®, a patented form

of calcium ascorbate with vitamin C metabolites, as a reliable positive control in oxidative stress

research. Ester-C® offers enhanced cellular retention and bioavailability compared to standard

L-ascorbic acid, making it an excellent choice for consistent and reproducible experimental

outcomes.

Introduction to Ester-C® in Oxidative Stress
Research
Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and

the body's ability to counteract their harmful effects, is implicated in a wide range of

pathologies. Investigating the mechanisms of oxidative stress and the efficacy of potential

therapeutics requires robust and reliable controls.

Ester-C® is a unique formulation of vitamin C that includes calcium ascorbate and naturally

occurring vitamin C metabolites, most notably threonic acid.[1] This composition is reported to

increase the absorption and cellular retention of vitamin C compared to L-ascorbic acid alone.

[1][2] Studies have shown that Ester-C® leads to higher vitamin C concentrations in

leukocytes, which are key immune cells involved in inflammatory and oxidative stress

responses.[2][3] Its pH-neutral nature also results in better gastrointestinal tolerance compared
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to the acidic nature of L-ascorbic acid, which is a significant advantage in both in vivo studies

and for clinical applications.[1][4][5]

As an antioxidant, vitamin C functions by donating electrons to neutralize free radicals and

reactive oxygen species.[6][7] It also plays a crucial role in regenerating other antioxidants,

such as vitamin E.[6] Furthermore, vitamin C can modulate key signaling pathways involved in

the cellular antioxidant response, most notably the Nuclear factor erythroid 2-related factor 2

(Nrf2)-antioxidant response element (ARE) pathway.[8][9][10]

Key Signaling Pathway: Nrf2-ARE Pathway
The Nrf2-ARE pathway is a primary cellular defense mechanism against oxidative stress.

Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1

(Keap1), which facilitates its degradation. In the presence of oxidative stress, Nrf2 dissociates

from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response

Element (ARE) in the promoter regions of numerous antioxidant and cytoprotective genes,

including those for enzymes like superoxide dismutase (SOD), catalase, and glutathione

peroxidase.[8][11] Vitamin C has been shown to influence Nrf2 activation, thereby upregulating

the expression of these protective enzymes.[8][10]
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Start: Seed Cells

Treat cells with Ester-C® (control),
 test compound, and/or oxidative stressor

Incubate for a defined period

Load cells with DCFH-DA solution

Incubate in the dark at 37°C

Wash cells to remove excess probe

Measure fluorescence
(Ex/Em = ~485/535 nm)

End: Analyze Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.kalahealth.eu/why-use-ester-c-vitamin-instead-of-vitamin-c/
https://www.nutritionaloutlook.com/view/ester-c-stays-immune-cells-longer-ascorbic-acid-vitamin-c-study-suggests
https://www.isrctn.com/pdf/49416083
https://pubmed.ncbi.nlm.nih.gov/16644619/
https://pubmed.ncbi.nlm.nih.gov/16644619/
https://www.semanticscholar.org/paper/Safety-and-tolerance-of-Ester-C%C2%AE-compared-with-acid-Gruenwald-Graubaum/2fbbc2cbdb844aeb5e6ca39fe82abbcc48501608
https://www.semanticscholar.org/paper/Safety-and-tolerance-of-Ester-C%C2%AE-compared-with-acid-Gruenwald-Graubaum/2fbbc2cbdb844aeb5e6ca39fe82abbcc48501608
https://pmc.ncbi.nlm.nih.gov/articles/PMC3156342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3156342/
https://en.wikipedia.org/wiki/Vitamin_C
https://pmc.ncbi.nlm.nih.gov/articles/PMC5403368/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5403368/
https://www.researchgate.net/figure/Effects-of-resveratrol-and-ascorbic-acid-on-Nrf2-transactivation-HUH7-cells-were_fig4_49722423
https://www.mdpi.com/2076-3921/11/5/935
https://pmc.ncbi.nlm.nih.gov/articles/PMC4785809/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4785809/
https://www.benchchem.com/product/b1168882#ester-c-as-a-control-in-oxidative-stress-studies
https://www.benchchem.com/product/b1168882#ester-c-as-a-control-in-oxidative-stress-studies
https://www.benchchem.com/product/b1168882#ester-c-as-a-control-in-oxidative-stress-studies
https://www.benchchem.com/product/b1168882#ester-c-as-a-control-in-oxidative-stress-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1168882?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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